3-(4-Chloro-3-cyanophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(4-chloro-3-cyanophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H10ClNO3/c1-20-13-6-10(5-11(7-13)15(18)19)9-2-3-14(16)12(4-9)8-17/h2-7H,1H3,(H,18,19)
• InChI Key: DSZDLZASVLWDEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)C#N
• Molecular Formula: C15H10ClNO3
• DSSTOX Substance ID: DTXSID50690778
• Molecular Weight: 287.70 g/mol
• CAS RN: 1261991-52-9

Description

3-(4-Chloro-3-cyanophenyl)-5-methoxybenzoic acid, 95% (also known as 4-chloro-3-cyanophenyl-5-methoxybenzoic acid) is a synthetic organic compound that is used in laboratory experiments for various purposes. It is a white crystalline solid with a molecular weight of 251.64 g/mol and a melting point of approximately 150°C. 4-chloro-3-cyanophenyl-5-methoxybenzoic acid is a versatile compound that has a variety of uses in organic synthesis and scientific research.

Mechanism of Action

The mechanism of action of 4-chloro-3-cyanophenyl-5-methoxybenzoic acid is not well understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. These enzymes are involved in the metabolism of various drugs and other compounds, and the inhibition of these enzymes by 4-chloro-3-cyanophenyl-5-methoxybenzoic acid may lead to an increase in the bioavailability of certain drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-3-cyanophenyl-5-methoxybenzoic acid are not well understood. However, it is believed that the compound may have a variety of effects on the body, including an increase in the bioavailability of certain drugs, an inhibition of certain enzymes, and a decrease in the production of certain hormones.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-3-cyanophenyl-5-methoxybenzoic acid in laboratory experiments include its low cost, its high purity, and its versatility. The compound is also relatively stable and can be stored for long periods of time without degradation. The main limitation of using 4-chloro-3-cyanophenyl-5-methoxybenzoic acid in laboratory experiments is its low solubility in water, which may limit its use in certain applications.

Future Directions

The future directions for 4-chloro-3-cyanophenyl-5-methoxybenzoic acid may include further research into its biochemical and physiological effects, development of new synthesis methods, and exploration of its potential uses in the synthesis of other organic compounds. Additionally, research into the mechanism of action of 4-chloro-3-cyanophenyl-5-methoxybenzoic acid and its potential applications in drug development may be beneficial. Further research into the safety and toxicity of the compound may also be necessary.

Synthesis Methods

4-chloro-3-cyanophenyl-5-methoxybenzoic acid can be synthesized through a multi-step synthesis process. The process begins with the reaction of 4-chloro-3-cyanophenol with anhydrous sodium carbonate in an aqueous solution. This reaction produces a sodium salt of 4-chloro-3-cyanophenol. The sodium salt is then reacted with a solution of 5-methoxybenzoic acid in a solvent such as ethanol. The reaction produces a sodium salt of 4-chloro-3-cyanophenyl-5-methoxybenzoic acid. The sodium salt is then reacted with a strong acid, such as sulfuric acid, to produce the desired product, 4-chloro-3-cyanophenyl-5-methoxybenzoic acid, 95%.

Scientific Research Applications

4-chloro-3-cyanophenyl-5-methoxybenzoic acid is used in various scientific research applications. It is used in the synthesis of various organic compounds, such as 4-chloro-3-cyanophenyl-5-methoxybenzamide, which is used as a reagent in the synthesis of various pharmaceuticals. 4-chloro-3-cyanophenyl-5-methoxybenzoic acid is also used as a reagent in the synthesis of various other organic compounds, such as 4-chloro-3-cyanophenyl-5-methoxybenzoyl chloride, which is used as a reagent in the synthesis of various pesticides.